Cas no 1203486-73-0 (Tert-butyl 6-(morpholinomethyl)pyridin-3-ylcarbamate)

• Product Name: Tert-butyl 6-(morpholinomethyl)pyridin-3-ylcarbamate
• CAS No: 1203486-73-0
• MF: C₁₅H₂₃N₃O₃
• MW: 293.36142373085
• MDL: MFCD24471128
• CID: 4685444
• Update Time: 2025-10-30

Tert-butyl 6-(morpholinomethyl)pyridin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-(morpholinomethyl)pyridin-3-ylcarbamate
• (6-Morpholin-4-ylmethyl-pyridin-3-yl)-carbamic acid tert-butyl ester
• SNOHLBADIHTQQJ-UHFFFAOYSA-N
• Tert-butyl 6-(morpholinomethyl)pyridin-3-ylcarbamate

• MDL： MFCD24471128
• Inchi： 1S/C15H23N3O3/c1-15(2,3)21-14(19)17-12-4-5-13(16-10-12)11-18-6-8-20-9-7-18/h4-5,10H,6-9,11H2,1-3H3,(H,17,19)
• InChI Key： SNOHLBADIHTQQJ-UHFFFAOYSA-N
• SMILES： O1CCN(CC2C=CC(=CN=2)NC(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 338
• Topological Polar Surface Area: 63.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines

Additional information on Tert-butyl 6-(morpholinomethyl)pyridin-3-ylcarbamate

Tert-butyl 6-(morpholinomethyl)pyridin-3-ylcarbamate (CAS No. 1203486-73-0): An Overview

Tert-butyl 6-(morpholinomethyl)pyridin-3-ylcarbamate (CAS No. 1203486-73-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl carbamate group, a pyridine ring, and a morpholine moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The tert-butyl carbamate group is a common protecting group in organic synthesis, known for its stability under various reaction conditions. This group can be easily removed under acidic conditions, making it a versatile tool in the synthesis of complex molecules. The pyridine ring is an aromatic heterocycle that imparts significant electronic and steric properties to the molecule, influencing its reactivity and biological activity. The morpholine moiety is a six-membered heterocycle with a nitrogen and an oxygen atom, which confers additional functional groups and potential interactions with biological targets.

Recent studies have highlighted the potential of Tert-butyl 6-(morpholinomethyl)pyridin-3-ylcarbamate in various therapeutic areas. One notable application is in the field of neurodegenerative diseases, where this compound has shown promising results as a modulator of specific neurotransmitter systems. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity as an antagonist of the α7 nicotinic acetylcholine receptor (nAChR), which is implicated in several neurological disorders such as Alzheimer's disease and schizophrenia.

In addition to its neuropharmacological properties, Tert-butyl 6-(morpholinomethyl)pyridin-3-ylcarbamate has also been investigated for its potential as an anti-inflammatory agent. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation in various diseases. This anti-inflammatory activity makes it a potential candidate for the treatment of inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of Tert-butyl 6-(morpholinomethyl)pyridin-3-ylcarbamate typically involves several steps, including the formation of the pyridine ring, the introduction of the morpholine moiety, and the attachment of the tert-butyl carbamate group. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. One common approach involves the reaction of 6-bromopyridin-3-amine with morpholine to form the intermediate morpholinomethyl derivative, followed by protection with tert-butyl chloroformate to yield the final product.

The physicochemical properties of Tert-butyl 6-(morpholinomethyl)pyridin-3-ylcarbamate are also important for its potential applications. This compound is generally stable under standard laboratory conditions and has good solubility in organic solvents such as DMSO and DMF. However, its solubility in water is limited, which may require formulation strategies to enhance its bioavailability when used in vivo.

Clinical trials are currently underway to evaluate the safety and efficacy of Tert-butyl 6-(morpholinomethyl)pyridin-3-ylcarbamate in various therapeutic settings. Preliminary results from phase I trials have shown that this compound is well-tolerated at therapeutic doses with minimal side effects. Further studies are needed to fully elucidate its pharmacokinetic and pharmacodynamic profiles, as well as to determine optimal dosing regimens for different indications.

In conclusion, Tert-butyl 6-(morpholinomethyl)pyridin-3-ylcarbamate (CAS No. 1203486-73-0) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.